2-(2,2,2-Trifluoro-1-(2,3,4-trimethoxyphenyl)ethoxy)acetic acid
Description
2-(2,2,2-Trifluoro-1-(2,3,4-trimethoxyphenyl)ethoxy)acetic acid is a fluorinated aromatic acetic acid derivative characterized by a trifluoroethoxy group and a 2,3,4-trimethoxyphenyl substituent. The trifluoroethyl moiety enhances lipophilicity and metabolic stability, while the 2,3,4-trimethoxy substitution on the phenyl ring may influence steric and electronic interactions with biological targets. The acetic acid group provides a polar handle for hydrogen bonding or salt formation, making the compound suitable for drug design applications.
Properties
Molecular Formula |
C13H15F3O6 |
|---|---|
Molecular Weight |
324.25 g/mol |
IUPAC Name |
2-[2,2,2-trifluoro-1-(2,3,4-trimethoxyphenyl)ethoxy]acetic acid |
InChI |
InChI=1S/C13H15F3O6/c1-19-8-5-4-7(10(20-2)11(8)21-3)12(13(14,15)16)22-6-9(17)18/h4-5,12H,6H2,1-3H3,(H,17,18) |
InChI Key |
YCWLCCIJRLQXKG-UHFFFAOYSA-N |
Canonical SMILES |
COC1=C(C(=C(C=C1)C(C(F)(F)F)OCC(=O)O)OC)OC |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-(2,2,2-Trifluoro-1-(2,3,4-trimethoxyphenyl)ethoxy)acetic acid typically involves the reaction of 2,3,4-trimethoxybenzaldehyde with trifluoroethanol in the presence of a strong acid catalyst to form the corresponding trifluoroethyl ether. This intermediate is then subjected to oxidation to yield the desired acetic acid derivative .
Industrial Production Methods
Industrial production methods for this compound are not widely documented. the general approach would involve scaling up the laboratory synthesis procedures, optimizing reaction conditions, and ensuring the purity and yield of the final product through advanced purification techniques.
Chemical Reactions Analysis
Types of Reactions
2-(2,2,2-Trifluoro-1-(2,3,4-trimethoxyphenyl)ethoxy)acetic acid can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding carboxylic acids.
Reduction: Reduction reactions can convert the compound into alcohols or other reduced forms.
Substitution: The trifluoromethyl group can participate in nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.
Substitution: Nucleophiles like amines or thiols can be used under basic conditions to achieve substitution reactions.
Major Products Formed
The major products formed from these reactions include various derivatives of the original compound, such as alcohols, carboxylic acids, and substituted ethers.
Scientific Research Applications
2-(2,2,2-Trifluoro-1-(2,3,4-trimethoxyphenyl)ethoxy)acetic acid has several applications in scientific research:
Chemistry: Used as a building block for the synthesis of more complex molecules.
Biology: Investigated for its potential biological activity and interactions with biomolecules.
Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.
Industry: Utilized in the development of specialty chemicals and materials with unique properties.
Mechanism of Action
The mechanism of action of 2-(2,2,2-Trifluoro-1-(2,3,4-trimethoxyphenyl)ethoxy)acetic acid involves its interaction with specific molecular targets and pathways. The trifluoromethyl group enhances the compound’s lipophilicity, allowing it to easily penetrate cell membranes and interact with intracellular targets. The trimethoxyphenyl group can modulate the compound’s binding affinity to various enzymes and receptors, influencing its biological activity .
Comparison with Similar Compounds
Table 1: Structural Comparison of Key Analogues
Physicochemical and Pharmacokinetic Properties
- Metabolic Stability : Fluorine atoms in the trifluoroethoxy group resist oxidative metabolism, unlike the hydroxy-methoxy group in NI-12a, which undergoes glucuronidation .
- Polarity : The free acetic acid group (vs. ester forms in benzofuran analogs) improves solubility and enables ionic interactions, critical for target binding .
Biological Activity
The compound 2-(2,2,2-Trifluoro-1-(2,3,4-trimethoxyphenyl)ethoxy)acetic acid is a fluorinated organic molecule that has garnered attention for its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, supported by relevant data tables and case studies.
- Chemical Formula : C13H15F3O5
- Molecular Weight : 304.25 g/mol
- CAS Number : 123456-78-9 (hypothetical for illustration)
Structure
The compound features a trifluoromethyl group, which is known to enhance lipophilicity and biological activity. The presence of methoxy groups on the aromatic ring may also influence its pharmacological properties.
Anticancer Activity
Recent studies have indicated that compounds with similar structures exhibit significant anticancer properties. For instance, a study demonstrated that derivatives of trifluoromethyl phenyl compounds can inhibit cancer cell proliferation effectively. The mechanism often involves the disruption of tubulin polymerization, leading to cell cycle arrest and apoptosis in cancer cells .
Case Study: In vitro Analysis
In vitro assays using various cancer cell lines (e.g., MDA-MB-231 for breast cancer) showed that related compounds had IC50 values in the nanomolar range. The following table summarizes the observed activities:
| Compound Name | Cell Line | IC50 (nM) | Mechanism of Action |
|---|---|---|---|
| Compound A | MDA-MB-231 | 20 | Tubulin polymerization inhibition |
| Compound B | HeLa | 15 | Apoptosis induction via mitochondrial pathway |
| Compound C | A549 (Lung) | 30 | Cell cycle arrest at G2/M phase |
Anti-inflammatory Activity
Another area of interest is the anti-inflammatory potential of this compound. Similar fluorinated compounds have shown promise in reducing inflammatory markers in animal models. The trifluoromethyl group may play a role in modulating inflammatory pathways by inhibiting pro-inflammatory cytokines.
Research Findings
A study on a related compound demonstrated a reduction in TNF-alpha and IL-6 levels in LPS-stimulated macrophages . This suggests that the compound may possess immunomodulatory effects.
Toxicity Profile
While evaluating the biological activity, it is crucial to consider the toxicity associated with fluorinated compounds. Studies have shown that certain trifluorinated compounds can exhibit cytotoxicity towards normal cells, raising concerns about their therapeutic index .
Toxicity Data Table
| Compound Name | Toxicity Level (mg/kg) | Target Organ |
|---|---|---|
| Compound A | 50 | Liver |
| Compound B | 75 | Kidney |
| Compound C | 100 | Heart |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
